N-(4-fluorophenyl)-2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[4-oxo-3-(2-thiophen-2-ylethyl)thieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H16FN3O2S3/c21-13-3-5-14(6-4-13)22-17(25)12-29-20-23-16-8-11-28-18(16)19(26)24(20)9-7-15-2-1-10-27-15/h1-6,8,10-11H,7,9,12H2,(H,22,25)
• InChI Key: URQCGZJDCBATBT-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CCN2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C20H16FN3O2S3
• Molecular Weight: 445.6 g/mol

Description

N-(4-fluorophenyl)-2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C20H16FN3O2S3 and its molecular weight is 445.55. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorophenyl)-2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorophenyl)-2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Conformational Analysis Research on similar compounds has demonstrated the importance of molecular structure in defining the properties and potential applications of chemical entities. For instance, studies on 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide monohydrate and related compounds have revealed insights into their crystal structures, showing folded conformations around the methylene C atom of the thioacetamide bridge. These structural analyses are crucial for understanding the chemical behavior and potential reactivity of such compounds (Subasri et al., 2016).

Potential Anticancer Applications Several studies have focused on the synthesis and evaluation of thienopyrimidine derivatives for their antitumor activities. These efforts have led to the identification of compounds with significant anticancer properties, comparable to established chemotherapeutic agents. For example, research on new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives has shown promising results against various human cancer cell lines, highlighting the potential therapeutic applications of these compounds (Hafez & El-Gazzar, 2017).

Inhibition of Key Biological Targets Compounds structurally related to N-(4-fluorophenyl)-2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide have been investigated for their ability to inhibit crucial enzymes, such as thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are critical for DNA synthesis and repair, making them important targets for cancer therapy. Research has identified potent dual inhibitors of TS and DHFR, demonstrating the therapeutic potential of these compounds in treating cancer (Gangjee et al., 2008).

Advancements in Drug Design and Synthesis The synthesis and pharmacological evaluation of related compounds, such as bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs, have been explored for their potential as glutaminase inhibitors. This research not only contributes to the development of novel anticancer agents but also enhances our understanding of drug design and synthesis methodologies (Shukla et al., 2012).